Cas no 937599-97-8 ({2-3,4-Dihydro-2(1H)-isoquinolinyl-phenyl}methanamine)

• Product Name: {2-3,4-Dihydro-2(1H)-isoquinolinyl-phenyl}methanamine
• CAS No: 937599-97-8
• MF: C₁₆H₁₈N₂
• MW: 238.327523708344
• CID: 1076262
• PubChem ID: 19627372
• Update Time: 2025-05-22

{2-3,4-Dihydro-2(1H)-isoquinolinyl-phenyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2-[3,4-Dihydro-2(1H)-isoquinolinyl]-phenyl}methanamine
• (2-(3,4-Dihydroisoquinolin-2(1H)-yl)phenyl)methanamine
• AKOS000260763
• 937599-97-8
• [2-(3,4-dihydro-1H-isoquinolin-2-yl)phenyl]methanamine
• {2-3,4-Dihydro-2(1H)-isoquinolinyl-phenyl}methanamine

• MDL： MFCD08699756
• Inchi： 1S/C16H18N2/c17-11-14-6-3-4-8-16(14)18-10-9-13-5-1-2-7-15(13)12-18/h1-8H,9-12,17H2
• InChI Key： WBSKZNLYVGHPLH-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2CN)CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 238.146998583g/mol
• Monoisotopic Mass: 238.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 407.8±34.0 °C at 760 mmHg
• Flash Point: 177.3±20.8 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

{2-3,4-Dihydro-2(1H)-isoquinolinyl-phenyl}methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on {2-3,4-Dihydro-2(1H)-isoquinolinyl-phenyl}methanamine

Comprehensive Overview of {2-3,4-Dihydro-2(1H)-isoquinolinyl-phenyl}methanamine (CAS No. 937599-97-8)

{2-3,4-Dihydro-2(1H)-isoquinolinyl-phenyl}methanamine (CAS No. 937599-97-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique isoquinoline and phenylmethanamine structural motifs, is widely studied for its potential applications in drug discovery and development. The molecular structure of {2-3,4-Dihydro-2(1H)-isoquinolinyl-phenyl}methanamine offers a versatile scaffold for designing novel therapeutic agents, particularly in the fields of neurology and oncology.

One of the most intriguing aspects of {2-3,4-Dihydro-2(1H)-isoquinolinyl-phenyl}methanamine is its potential role in targeting central nervous system (CNS) disorders. Researchers are exploring its interactions with neurotransmitter receptors, which could lead to breakthroughs in treating conditions such as depression, anxiety, and neurodegenerative diseases. The compound's ability to modulate receptor activity makes it a promising candidate for next-generation CNS therapeutics. Additionally, its structural similarity to known bioactive molecules has sparked interest in its pharmacokinetic properties and metabolic stability.

In the realm of cancer research, {2-3,4-Dihydro-2(1H)-isoquinolinyl-phenyl}methanamine has shown potential as a scaffold for developing small-molecule inhibitors. Its ability to interact with key enzymes and signaling pathways involved in tumor growth and metastasis has made it a subject of extensive study. Recent publications highlight its efficacy in preclinical models, particularly in targeting protein kinases and epigenetic modifiers. These findings underscore the compound's versatility and its potential to contribute to precision medicine approaches.

The synthesis of {2-3,4-Dihydro-2(1H)-isoquinolinyl-phenyl}methanamine involves multi-step organic reactions, often starting from commercially available isoquinoline derivatives. Key steps include reductive amination and cyclization reactions, which are optimized to achieve high yields and purity. Advanced techniques such as HPLC purification and spectroscopic characterization (e.g., NMR, MS) are employed to ensure the compound meets rigorous quality standards. Researchers are also exploring green chemistry approaches to synthesize this compound more sustainably, aligning with the growing demand for environmentally friendly pharmaceutical processes.

From a commercial perspective, {2-3,4-Dihydro-2(1H)-isoquinolinyl-phenyl}methanamine is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its market demand is driven by its applications in high-throughput screening and medicinal chemistry. The compound is typically supplied in milligram to gram quantities, with stringent quality control measures to ensure consistency across batches. As the pharmaceutical industry continues to invest in innovative drug candidates, the relevance of {2-3,4-Dihydro-2(1H)-isoquinolinyl-phenyl}methanamine is expected to grow.

In conclusion, {2-3,4-Dihydro-2(1H)-isoquinolinyl-phenyl}methanamine (CAS No. 937599-97-8) represents a compelling area of research with broad implications for drug discovery. Its unique chemical structure, combined with its potential therapeutic applications, positions it as a valuable tool for scientists exploring new treatment modalities. Ongoing studies aim to further elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for future clinical applications. For researchers seeking to explore the frontiers of bioactive small molecules, this compound offers a wealth of opportunities.